Cas no 131545-89-6 (19-Norpregna-4,20-dien-3-one,17-hydroxy-21-iodo-7-methyl-, (7a,17a,20E)- (9CI))

• Product Name: 19-Norpregna-4,20-dien-3-one,17-hydroxy-21-iodo-7-methyl-, (7a,17a,20E)- (9CI)
• CAS No: 131545-89-6
• MF: C₂₁H₂₉IO₂
• MW: 440.358238935471
• CID: 170317
• PubChem ID: 6438618
• Update Time: 2025-04-19

19-Norpregna-4,20-dien-3-one,17-hydroxy-21-iodo-7-methyl-, (7a,17a,20E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-4,20-dien-3-one,17-hydroxy-21-iodo-7-methyl-, (7a,17a,20E)- (9CI)
• (7R,8R,9S,10R,13S,14S,17R)-17-hydroxy-17-[(E)-2-iodoethenyl]-7,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 7-methyl-17-(2'-iodovinyl)-19-nortestosterone
• (7alpha,17beta)-17-hydroxy-17-[(E)-2-iodoethenyl]-7-methylestr-4-en-3-one
• 19-Norpregna-4,20-dien-3-one, 17-hydroxy-21-iodo-7-methyl-, (7alpha,17alpha,20E)-
• 7alpha-Methyl-17alpha-(E-2'-(125I)-iodovinyl)-19-nortestosterone
• MIVNT
• 131545-89-6

• Inchi： 1S/C21H29IO2/c1-13-11-14-12-15(23)3-4-16(14)17-5-7-20(2)18(19(13)17)6-8-21(20,24)9-10-22/h9-10,12-13,16-19,24H,3-8,11H2,1-2H3/b10-9+/t13-,16+,17-,18+,19-,20+,21-/m1/s1
• InChI Key： ZYZDMAJYGAZXEO-NOWBUFNOSA-N
• SMILES： I/C=C/[C@@]1(CC[C@H]2[C@@H]3[C@H](C)CC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O)O

Computed Properties

• Exact Mass: 440.121223
• Monoisotopic Mass: 440.121223
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 1.45
• Boiling Point: 512.7°Cat760mmHg
• Flash Point: 263.9°C
• Refractive Index: 1.61